Cas no 305356-02-9 (3-(adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-(adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide
• CAS No: 305356-02-9
• MF: C₂₁H₂₃N₅O₃
• MW: 393.439024209976
• CID: 6352784
• Update Time: 2025-05-21

3-(adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-(adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide
• 3-((1s,3s)-adamantan-1-yl)-N-((E)-3-nitrobenzylidene)-1H-pyrazole-5-carbohydrazide
• N'-[(E)-(3-nitrophenyl)methylidene]-3-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-tricyclo[3.3.1.13,7]dec-1-yl-, 2-[(3-nitrophenyl)methylene]hydrazide

• Inchi： 1S/C21H23N5O3/c27-20(25-22-12-13-2-1-3-17(7-13)26(28)29)18-8-19(24-23-18)21-9-14-4-15(10-21)6-16(5-14)11-21/h1-3,7-8,12,14-16H,4-6,9-11H2,(H,23,24)(H,25,27)
• InChI Key： VRYKJEQLXMNJBD-UHFFFAOYSA-N
• SMILES： N1C(C23CC4CC(CC(C4)C2)C3)=CC(C(NN=CC2=CC=CC([N+]([O-])=O)=C2)=O)=N1

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 11.71±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-(adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide

3-(Adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide: A Comprehensive Overview

3-(Adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide, identified by the CAS number 305356-02-9, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an adamantan group, a pyrazole ring, and a methylidene group, along with a nitrophenyl substituent. The combination of these functional groups makes it a versatile molecule with applications in drug design, catalysis, and advanced materials.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure the desired stereochemistry and regioselectivity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, making them more accessible for further studies. The use of transition metal catalysts and microwave-assisted synthesis has significantly improved the efficiency of this process, as reported in several recent studies.

The structural integrity of 3-(Adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide is crucial for its functionality. The adamantan group provides rigidity and stability to the molecule, while the pyrazole ring contributes aromaticity and potential sites for hydrogen bonding. The presence of the nitrophenyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. These characteristics make it an attractive candidate for applications in nonlinear optics and as a building block in supramolecular chemistry.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential anticancer agent. The nitrophenyl group is known to exhibit cytotoxic effects against various cancer cell lines, while the pyrazole ring can act as a scaffold for drug delivery systems. Recent research has focused on modifying the substituents on the pyrazole ring to enhance bioavailability and selectivity. These studies highlight the importance of understanding the relationship between molecular structure and biological activity.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have been used to predict its UV-vis absorption spectra, which are critical for its use in optoelectronic devices. Additionally, molecular docking studies have revealed potential binding modes with key proteins involved in cellular signaling pathways, further underscoring its therapeutic potential.

In conclusion, 3-(Adamantan-1-yl)-N'-(1E)-(3-nitrophenyl)methylidene-1H-pyrazole-5-carbohydrazide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for future research and development. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in advancing both academic and industrial applications.